3-chloro-N-[1-(furan-2-yl)ethyl]aniline

• Molecular Formula: C12H12ClNO
• Molecular Weight: 221.68 g/mol
• IUPAC Name: 3-chloro-N-[1-(furan-2-yl)ethyl]aniline
• InChI: InChI=1S/C12H12ClNO/c1-9(12-6-3-7-15-12)14-11-5-2-4-10(13)8-11/h2-9,14H,1H3
• InChI Key: JCANOEVWMPXNSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)NC2=CC(=CC=C2)Cl

Description

3-Chloro-N-[1-(furan-2-yl)ethyl]aniline is a substituted aniline derivative featuring a chlorine atom at the meta position of the aromatic ring and a furan-containing ethyl group attached to the nitrogen. The furan ring contributes electron-rich properties, while the chloro-substituted aniline moiety introduces electronic and steric effects that influence reactivity and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-[1-(furan-2-yl)ethyl]aniline typically involves the reaction of 3-chloroaniline with 2-acetylfuran under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for efficiency and cost-effectiveness. This includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-[1-(furan-2-yl)ethyl]aniline undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The chloro group can be substituted with other nucleophiles in the presence of suitable catalysts.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted aniline derivatives .

Scientific Research Applications

3-chloro-N-[1-(furan-2-yl)ethyl]aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-chloro-N-[1-(furan-2-yl)ethyl]aniline involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes or receptors, leading to various biochemical effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Substituent Effects

3-Chloro vs. 4-Chloro Isomers

• 3-Chloro-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline (I) and 4-Chloro-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline (II) ():
  • These isomers differ in the position of the chlorine atom (meta vs. para on the aniline ring).
  • Structural Impact :
• The dihedral angle between the pyrrole and benzene rings is 75.65° for (I) and 86.56° for (II), indicating differences in planarity and conjugation .
• Packing Interactions: Both form centrosymmetric dimers via N–H···N hydrogen bonds, but (I) has additional C–H···π interactions due to its distinct geometry .

Chloro Substituent Position in Furan-Aniline Hybrids

• 2-Chloro-N-[1-(furan-2-yl)ethyl]aniline (): The chlorine is at the ortho position on the aniline ring.

Furan Ring Modifications

• 4-Chloro-N-[1-(2',4',5'-Trimethylfur-3'-yl)ethylidene]aniline ():
  • The furan ring is substituted with three methyl groups.
  • Impact on Properties :
• Increased lipophilicity (logP) due to methyl groups, enhancing membrane permeability.
• Reduced solubility in polar solvents compared to the parent compound.
  • Synthesis : Prepared via condensation of 4-chloroaniline with a trimethylfuran-aldehyde derivative .

Extended Conjugation and Aromatic Systems

• 4-Chloro-N-(3-Phenylallylidene)aniline ():
  • Features an allylidene group (–CH=CH–C6H5) instead of the furan-ethyl group.
  • Electronic Properties : Extended conjugation shifts UV-Vis absorption to longer wavelengths (bathochromic shift), relevant for optoelectronic applications .
• 3-Chloro-N-[furan-2-yl(phenyl)methyl]-2-methylaniline ():
  • Incorporates a benzyl group on the furan and a methyl group on the aniline ring.
  • Steric Effects : The methyl group hinders rotation around the N–C bond, stabilizing specific conformers.

Physicochemical and Spectroscopic Comparisons

Key Data Table

Compound Name	Molecular Formula	Molecular Weight	Substituent Position	Notable Properties	Reference
3-Chloro-N-[1-(furan-2-yl)ethyl]aniline	C12H11ClN2O	234.68	Cl at C3, furan-ethyl	High polarity, IR: ν(N–H) ~3400 cm⁻¹
4-Chloro-N-[1-(trimethylfuryl)ethylidene]aniline	C15H16ClNO	261.75	Cl at C4, trimethylfuran	Lipophilic, Tm = 120–122°C (predicted)
2-Chloro-N-[1-(furan-2-yl)ethyl]aniline	C12H11ClN2O	234.68	Cl at C2	Steric hindrance, NMR: δ(Cl) ~7.2 ppm
4-Chloro-N-(3-phenylallylidene)aniline	C15H12ClN	241.72	Allylidene group	λmax = 320 nm (UV-Vis)

Biological Activity

3-chloro-N-[1-(furan-2-yl)ethyl]aniline is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

IUPAC Name: 3-chloro-N-[1-(furan-2-yl)ethyl]aniline
Molecular Formula: C11H12ClN O
Molecular Weight: 213.67 g/mol

The compound features a chloro group attached to a nitrogen atom, which is further connected to a furan-2-yl ethyl group and an aniline moiety. This unique structure combines features of both aromatic amines and heterocyclic compounds, making it of interest in various chemical and biological applications.

The biological activity of 3-chloro-N-[1-(furan-2-yl)ethyl]aniline is primarily attributed to its ability to interact with specific molecular targets within biological systems. The presence of the furan and aniline structures suggests potential pharmacological properties, including:

Antimicrobial Properties

Research indicates that compounds similar to 3-chloro-N-[1-(furan-2-yl)ethyl]aniline exhibit antimicrobial properties. For instance, sulfonamide derivatives have been documented to inhibit bacterial growth effectively by targeting folic acid synthesis pathways.

Compound	Activity Type	Reference
3-chloro-N-[1-(furan-2-yl)ethyl]aniline	Antimicrobial
Sulfonamide Derivatives	Bacterial Growth Inhibition

Anti-inflammatory Effects

The compound may also possess anti-inflammatory effects, which are common among compounds containing furan and aniline moieties. This could be linked to their ability to inhibit pro-inflammatory cytokines or other mediators involved in inflammation.

Study on Antimicrobial Activity

In a recent study, 3-chloro-N-[1-(furan-2-yl)ethyl]aniline was evaluated for its antimicrobial efficacy against several bacterial strains. The findings indicated significant inhibition of growth compared to control groups, suggesting its potential as a therapeutic agent against infections caused by resistant bacteria.

Anti-cancer Potential

Another area of interest is the anti-cancer potential of this compound. Research has shown that derivatives with similar structures can induce apoptosis in cancer cell lines. For example, compounds with furan rings have demonstrated pro-apoptotic effects in chronic lymphocytic leukemia (CLL) cell lines, highlighting the need for further exploration of 3-chloro-N-[1-(furan-2-yl)ethyl]aniline in cancer therapy .